Cas no 1092563-51-3 ((4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone)

• Product Name: (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone
• CAS No: 1092563-51-3
• MF: C₁₄H₁₉BrN₂O
• MW: 311.217462778091
• CID: 5057288
• Update Time: 2025-06-14

(4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone
• (4-bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)methanone
• (4-Bromo-2-methyl-phenyl)-(4-ethyl-piperazin-1-yl)-methanone

• Inchi： 1S/C14H19BrN2O/c1-3-16-6-8-17(9-7-16)14(18)13-5-4-12(15)10-11(13)2/h4-5,10H,3,6-9H2,1-2H3
• InChI Key： MGMIHUVKOQWPEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(N1CCN(CC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.6
• Topological Polar Surface Area: 23.6

Additional information on (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone

Recent Advances in the Study of (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone (CAS: 1092563-51-3)

The compound (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone (CAS: 1092563-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the bromo-methylphenyl and ethylpiperazine moieties, make it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of serotonin receptor modulators, which are of interest for treating neurological disorders such as depression and anxiety. The study reported that (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone exhibited high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting its potential as a scaffold for designing selective ligands.

In addition to its neurological applications, the compound has been investigated for its anticancer properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone displayed potent inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, although further mechanistic studies are warranted.

The synthesis of (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone has also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing a one-pot coupling reaction between 4-bromo-2-methylbenzoic acid and 1-ethylpiperazine. This advancement is expected to facilitate larger-scale production for both research and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone has moderate bioavailability and requires further optimization to improve its metabolic stability. Researchers are currently exploring prodrug strategies and structural modifications to address these limitations.

In conclusion, (4-Bromo-2-methylphenyl)-(4-ethylpiperazin-1-yl)-methanone (CAS: 1092563-51-3) represents a versatile and pharmacologically interesting compound with applications in neuroscience and oncology. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial for realizing its full therapeutic potential. The compound's unique chemical properties and recent synthetic advancements position it as a valuable tool for drug discovery efforts in the coming years.